N-{4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}acetamide
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Overview
Description
N-{4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}acetamide is a useful research compound. Its molecular formula is C15H18N2OS and its molecular weight is 274.38. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
One of the significant applications of acetamide derivatives is in the development of antitumor agents. For instance, Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which were evaluated for their antitumor activity against approximately 60 human tumor cell lines. Compounds exhibited considerable anticancer activity against some cancer cell lines, underscoring the potential of these derivatives in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Activity
Another critical application area is the development of antimicrobial agents. Baviskar et al. (2013) synthesized a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide derivatives, which showed significant in vitro antibacterial and antifungal activities against several pathogens (Baviskar, Khadabadi, & Deore, 2013).
Optoelectronic Properties
In the realm of materials science, acetamide derivatives have been investigated for their optoelectronic properties. Camurlu and Guven (2015) explored the optoelectronic properties of thiazole-based polythiophenes, highlighting the potential of these materials in electronic and photonic applications (Camurlu & Guven, 2015).
Antioxidant Activity
Exploring the antioxidant potential, Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity using various assays. Their findings indicated that these compounds possess significant antioxidant properties, which could have implications for the development of novel antioxidant agents (Chkirate et al., 2019).
Mechanism of Action
Target of Action
These include antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
For instance, they can block the biosynthesis of certain bacterial lipids or stimulate/block receptors in biological systems .
Biochemical Pathways
Thiazole derivatives have been found to activate or stop biochemical pathways and enzymes .
Pharmacokinetics
The pharmacokinetic properties of thiazole derivatives are generally influenced by their chemical structure and the presence of functional groups .
Result of Action
Thiazole derivatives have been found to exhibit a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The activity of thiazole derivatives can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific characteristics of the biological system in which they are present .
Properties
IUPAC Name |
N-[4-(4-butan-2-ylphenyl)-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS/c1-4-10(2)12-5-7-13(8-6-12)14-9-19-15(17-14)16-11(3)18/h5-10H,4H2,1-3H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYUZMNVUILEJSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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